Cas no 112385-09-8 (2-Butenedioic acid(2Z)-, 1,4-diisooctadecyl ester)

• Product Name: 2-Butenedioic acid(2Z)-, 1,4-diisooctadecyl ester
• CAS No: 112385-09-8
• MF: C₄₀H₇₆O₄
• MW: 621.029053688049
• CID: 129760
• PubChem ID: 10121860
• Update Time: 2025-04-19

2-Butenedioic acid(2Z)-, 1,4-diisooctadecyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, 1,4-diisooctadecyl ester
• bis(16-methylheptadecyl) (Z)-but-2-enedioate
• DIISOSTEARYL FUMARATE
• 2-Butenedioic acid (2Z)-, diisooctadecyl ester
• 587Z76E9M5
• Q27261569
• 2-Butenedioic acid (2Z)-, 1,4-diisooctadecyl ester
• 112385-09-8
• SCHEMBL490016
• UNII-587Z76E9M5
• Diisostearyl maleate
• 2-Butenedioic acid (Z)-, diisooctadecyl ester

• Inchi： 1S/C40H76O4/c1-37(2)31-27-23-19-15-11-7-5-9-13-17-21-25-29-35-43-39(41)33-34-40(42)44-36-30-26-22-18-14-10-6-8-12-16-20-24-28-32-38(3)4/h33-34,37-38H,5-32,35-36H2,1-4H3/b34-33-
• InChI Key： UNZOESWLBMZBEY-YHZPTAEISA-N
• SMILES： O(C(/C=C\C(=O)OCCCCCCCCCCCCCCCC(C)C)=O)CCCCCCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 620.57436090g/mol
• Monoisotopic Mass: 620.57436090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 36
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.3
• Topological Polar Surface Area: 52.6Ų